Verbenalin

Specification

• CAS No.: 548-37-8
• Molecular Formula: C17H24O10
• Molecular Weight: 388.4 g/mol
• IUPAC Name: methyl 7-methyl-5-oxo-1-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4a,6,7,7a-tetrahydro-1H-cyclopenta[c]pyran-4-carboxylate
• Standard InChI: InChI=1S/C17H24O10/c1-6-3-8(19)11-7(15(23)24-2)5-25-16(10(6)11)27-17-14(22)13(21)12(20)9(4-18)26-17/h5-6,9-14,16-18,20-22H,3-4H2,1-2H3
• Standard InChI Key: HLXRWTJXGMHOFN-UHFFFAOYSA-N
• Isomeric SMILES: C[C@H]1CC(=O)[C@H]2[C@@H]1[C@@H](OC=C2C(=O)OC)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O
• Canonical SMILES: CC1CC(=O)C2C1C(OC=C2C(=O)OC)OC3C(C(C(C(O3)CO)O)O)O

Introduction

Chemical Structure and Properties

Verbenalin (PubChem CID: 73467) is a terpene glycoside with the molecular formula C17H24O10 and a molecular weight of 388.4 g/mol. Its IUPAC name is methyl (1S,4aS,7S,7aR)-7-methyl-5-oxo-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4a,6,7,7a-tetrahydro-1H-cyclopenta[c]pyran-4-carboxylate. The compound is also known by several synonyms, including Cornin, Verbenaloside, and Cornin (glycoside).

Structurally, verbenalin belongs to the iridoid glycoside family, characterized by a cyclopentane ring fused to a six-membered oxygen heterocycle (pyran). The compound features a glucose moiety attached through glycosidic linkage to the iridoid skeleton, which contributes significantly to its solubility and bioavailability profiles.

Natural Sources

Verbenalin has been identified in several plant species, most notably in Verbena officinalis L. (common vervain) and Cornus officinalis Siebold and Zucc. It has also been reported in other plant species including Symplocos glauca and Penstemon secundiflorus. Verbena officinalis has traditionally been used in herbal medicine for treating various conditions, including insomnia, headache, fever, depression, and nervous exhaustion.

Pharmacological Activities

Neuroprotective Effects

Verbenalin demonstrates significant neuroprotective properties, particularly in models of cerebral ischemia-reperfusion injury. In a rat model of focal cerebral ischemia-reperfusion, verbenalin administration significantly reduced mortality rates, neurological deficit scores, and cerebral infarction size. The compound achieves these effects through multiple mechanisms, including inhibition of apoptosis-related genes while promoting anti-apoptosis gene expression, improvement of brain microcirculation, and enhancement of energy metabolism.

Table 1: Effects of Verbenalin on Cerebral Ischemia-Reperfusion in Rat Models

Group	Number of Animals	Mortality	Neurological Deficit Score	Cerebral Infarct Size (%)	Serum S-100β Level
Control	18	-	-	-	-
Experiment (Ischemia)	18	High	High	Large	Elevated
Low dose of verbenalin	11	Reduced	2.995 ± 0.435	10.841 ± 1.572	14.816 ± 1.050

The study demonstrated that verbenalin treatment significantly reduced levels of the apoptotic proteins Bax and Caspase-3, while increasing levels of the anti-apoptotic protein Bcl-2 and ATPase in brain tissue. These changes contributed to improved pathological outcomes in the hippocampus and cortex regions.

Anti-inflammatory and Antiviral Properties

Recent research has highlighted verbenalin's potential in treating coronavirus pneumonia through its anti-inflammatory and antiviral mechanisms. Verbenalin effectively mitigates macrophage injury and inflammation in HCoV-229E affected MH-S cells, reduces lung inflammation index, and diminishes pathological lesions as observed in computed tomography (CT) lung images.

The compound exerts these effects by promoting host immune homeostasis via modulation of critical pathways. Time-resolved proteomics analysis revealed that NOD-like receptor signaling and mitophagy pathways are significantly enriched by verbenalin treatment, suggesting these are primary mechanisms of action. Molecular docking studies confirmed strong binding of verbenalin with NLRP3, PINK1, and Parkin proteins, which are key components of these pathways.

Molecular Mechanisms of Action

Regulation of Apoptotic Pathways

In cerebral ischemia-reperfusion models, verbenalin exerts its protective effects by modulating the expression of key apoptosis-related genes. The compound significantly reduces the levels of pro-apoptotic proteins Bax and Caspase-3 while increasing the expression of the anti-apoptotic protein Bcl-2. This shift in the balance between pro- and anti-apoptotic factors helps preserve neuronal integrity and function during ischemic events.

Additionally, verbenalin improves brain energy metabolism through enhanced ATPase activity, which contributes to better cell survival under oxygen-limited conditions.

Modulation of Pink1/Parkin/Nlrp3 Pathways

In the context of viral pneumonia, verbenalin's protective effects are mediated through the Pink1/Parkin/Nlrp3 pathways. Validation experiments confirmed that verbenalin significantly promotes mitophagy and inhibits pyroptosis both in vivo and in vitro. The compound increases mitochondrial membrane potential, decreases mitochondrial reactive oxygen species (mtROS), reduces pyroptotic cells and autophagosomes, downregulates NLRP3, IL-1β, Caspase-1, and GSDMD, while upregulating PINK1, Parkin, and LC3B.

These molecular changes collectively contribute to attenuating inflammatory cytokine expression and mitigating tissue damage in coronavirus-infected lungs.

Enhancement of NK Cell Function

Verbenalin's effect on NK cell function represents a unique mechanism with potential applications in cancer and infection therapy. The compound potentiates NK cell activation upon target recognition, shortening the time required to initiate destruction of target cells. This leads to more efficient serial killing, where individual NK cells can eliminate multiple target cells in succession.

Therapeutic Applications

Neurodegenerative Disorders

Verbenalin shows promise for treating Alzheimer's disease and other neurodegenerative conditions. Microarray analysis of verbenalin-treated human amniotic epithelial cells (hAECs) revealed significant changes in gene expression patterns relevant to Alzheimer's disease pathology. Additionally, verbenalin demonstrated neuroprotective effects against amyloid beta-induced neurotoxicity in human neuroblastoma SH-SY5Y cells.

The compound's antioxidant and sleep-promoting activities may also contribute to its potential effectiveness in neurodegenerative disorders, as oxidative stress and sleep disturbances are common features of these conditions.

Viral Infections

The recent investigation into verbenalin's effects on coronavirus pneumonia highlights its potential as an antiviral therapeutic agent. By promoting immune homeostasis through the Pink1/Parkin/Nlrp3 pathways, verbenalin helps maintain appropriate immune responses while preventing cytokine storms and excessive inflammation that characterize severe viral pneumonia.

Cerebrovascular Disorders

Verbenalin's protective effects in cerebral ischemia-reperfusion injury models suggest potential applications in stroke and other cerebrovascular disorders. By reducing infarct size, improving neurological function, and preventing cellular damage, verbenalin could serve as a valuable adjunct therapy for these conditions.

Dose (mg/kg)	Mortality	Clinical Signs	Body Weight Changes	Gross Abnormalities
Control (5% methylcellulose)	None	None	None	None
250	None	None	None	None
500	Observed	Loss of locomotor activity, stool abnormalities	Significant	None
1,000	Observed	Loss of locomotor activity, stool abnormalities	Significant	None

These findings suggest that verbenalin has a reasonable safety margin for therapeutic use, although more comprehensive studies, including repeated-dose toxicity evaluations, are needed for a complete safety assessment.

Future Research Directions

Despite the promising findings regarding verbenalin's pharmacological activities and therapeutic potential, several research gaps remain to be addressed. Future studies should focus on:

• Elucidating the complete pharmacokinetic profile of verbenalin, including absorption, distribution, metabolism, and excretion patterns

• Investigating potential drug interactions when verbenalin is co-administered with conventional medications

• Conducting controlled clinical trials to establish efficacy and safety in human subjects

• Developing optimized formulations to enhance bioavailability and targeted delivery

• Exploring additional therapeutic applications based on verbenalin's diverse pharmacological activities